Dicalcium phosphate-dihydrate

• Molecular Formula: Ca2H4O6P+
• Molecular Weight: 211.16 g/mol
• IUPAC Name: dicalcium;phosphate;dihydrate
• InChI: InChI=1S/2Ca.H3O4P.2H2O/c;;1-5(2,3)4;;/h;;(H3,1,2,3,4);2*1H2/q2*+2;;;/p-3
• InChI Key: RBLGLDWTCZMLRW-UHFFFAOYSA-K
• Canonical SMILES: O.O.[O-]P(=O)([O-])[O-].[Ca+2].[Ca+2]

Description

Dicalcium phosphate-dihydrate is a useful research compound. Its molecular formula is Ca2H4O6P+ and its molecular weight is 211.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

adding to the solution additional amounts of the slaked lime slurry as well as a stabilizing amount of a pyrophosphate, to form a dicalcium phosphate dihydrate slurry having a pH ranging from about 4.9 to about 5.5, temperatures in steps 1 and 2 not to exceed about 40° C.;

Synthesis routes and methods II

Procedure details

This material is typically produced by first reacting a slaked lime slurry with phosphoric acid to form a dicalcium phosphate dihydrate precipitate, and then separating the dicalcium phosphate dihydrate precipitate from the mother liquor after which it is dried and milled to form the final product as a fine powder.

Synthesis routes and methods III

Procedure details

A quantity of dicalcium phosphate dihydrate was prepared as in Examples 1 and 2 except that the slaked lime slurry was added to the monocalcium phosphate solution until the pH reached about 5.6 and then pyrophosphoric acid was added until the pH was reduced to about 5.3; no further slaked lime slurry was added.

Synthesis routes and methods IV

Procedure details

Samples of dicalcium phosphate dihydrate were prepared according to general procedures described in aforementioned Michel's U.S. Pat. No. 4,472,365. In particular, the process involved the following four steps: (1) reacting a slaked lime slurry with phosphoric acid to form a monocalcium phosphate solution; (2) adding magnesium oxide (in the form of Mg(OH)2) into the solution and adding additional slaked lime slurry in an amount sufficient to form a dicalcium phosphate dihydrate slurry having a pH ranging from about 5.4 to about 5.9; (3) adding into the dicalcium phosphate dihydrate slurry an amount of pyrophosphoric acid sufficient to reduce the pH of the slurry to from about 4.9 to about 5.5, provided, however, that the minimum amount of pyrophosphoric acid so added was at least 0.1% by weight of dicalcium phosphate dihydrate; and (4) separating the dicalcium phosphate dihydrate from the slurry in a conventional manner.